Cas no 20008-04-2 (3-Dehydro Retinol Acetate)

• Product name: 3-Dehydro Retinol Acetate
• CAS No: 20008-04-2
• MF: C₂₂H₃₀O₂
• MW: 326.472406864166
• CID: 1063578
• PubChem ID: 6441422

3-Dehydro Retinol Acetate Chemical and Physical Properties

Names and Identifiers

• 3-Dehydro Retinol Acetate
• [(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexa-1,3-dien-1-yl)nona-2,4,6,8-tetraenyl] acetate
• 3,4-Didehydroretinol Acetate-d3
• 602I50FX07
• 20008-04-2
• UNII-602I50FX07
• 3-Dehydro Retinol Acetate; Retinol, 3,4-didehydro-, acetate (9CI); 3-Dehydroretinol, acetate (6CI,7CI,8CI); 3,4-Didehydroretinol acetate; Dehydroretinyl acetate
• 3,4-Didehydroretinol Acetate
• Dehydroretinyl Acetate-d3
• Q27263148
• Retinol, 3,4-didehydro-, acetate
• (2E,4E,6E,8E)-3,7-DIMETHYL-9-(2,6,6-TRIMETHYLCYCLOHEXA-1,3-DIEN-1-YL)NONA-2,4,6,8-TETRAEN-1-YL ACETATE
• 3,4-Didehydroretinyl acetate

• Inchi： InChI=1S/C22H30O2/c1-17(9-7-10-18(2)14-16-24-20(4)23)12-13-21-19(3)11-8-15-22(21,5)6/h7-14H,15-16H2,1-6H3/b10-7+,13-12+,17-9+,18-14+
• InChI Key： FKPNTWPSTBQDNM-QHLGVNSISA-N
• SMILES： CC1=C(C(CC=C1)(C)C)C=CC(=CC=CC(=CCOC(=O)C)C)C

Computed Properties

• Exact Mass: 326.22500
• Monoisotopic Mass: 326.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 5.85710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids